Cas no 100033-11-2 (1,2,4-Benzotriazine-3-acetic acid, 6-bromo-, ethyl ester)

• Product Name: 1,2,4-Benzotriazine-3-acetic acid, 6-bromo-, ethyl ester
• CAS No: 100033-11-2
• MF: C₁₁H₁₀BrN₃O₂
• MW: 296.120001316071
• CID: 1124424
• Update Time: 2024-07-27

1,2,4-Benzotriazine-3-acetic acid, 6-bromo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Benzotriazine-3-acetic acid, 6-bromo-, ethyl ester

• Inchi： 1S/C11H10BrN3O2/c1-2-17-11(16)6-10-13-9-5-7(12)3-4-8(9)14-15-10/h3-5H,2,6H2,1H3
• InChI Key： RZZWBCVUPGPTSD-UHFFFAOYSA-N
• SMILES： N1C2=CC=C(Br)C=C2N=C(CC(OCC)=O)N=1

Experimental Properties

• Density: 1.569±0.06 g/cm3(Predicted)
• Melting Point: 101-102 °C(Solv: ligroine (8032-32-4))
• Boiling Point: 432.3±51.0 °C(Predicted)
• pka: -0.87±0.14(Predicted)